Cas no 413573-97-4 (8-methylquinoline-2,4-dicarboxylic acid)

8-Methylquinoline-2,4-dicarboxylic acid is a quinoline derivative featuring both methyl and dicarboxylic acid functional groups, making it a versatile intermediate in organic synthesis and coordination chemistry. Its rigid aromatic structure and bifunctional carboxyl groups enable its use as a ligand for metal-organic frameworks (MOFs) or catalysts, offering precise control over molecular architecture. The methyl substitution enhances solubility and steric influence, while the dicarboxylic acid groups facilitate chelation with metal ions, improving stability in complex formations. This compound is particularly valuable in pharmaceutical research, materials science, and asymmetric catalysis due to its tunable reactivity and structural robustness. High purity grades ensure reproducibility in advanced applications.

8-methylquinoline-2,4-dicarboxylic acid structure

413573-97-4 structure

Product Name:8-methylquinoline-2,4-dicarboxylic acid

CAS No:413573-97-4

MF:C₁₂H₉NO₄

MW:231.204163312912

MDL:MFCD00487552

CID:4649659

PubChem ID:5337759

Update Time:2025-10-11

8-methylquinoline-2,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-methylquinoline-2,4-dicarboxylic acid
- CBMicro_013378
- Oprea1_110487
- AS-64280
- BIM-0013267.P001
- W18772
- SMSF0004228
- CB03691
- MFCD00487552
- AKOS015970417
- SCHEMBL2807297
- CS-0332374
- 8-methyl-2,4-quinolinedicarboxylic acid
- 413573-97-4
- MDL： MFCD00487552
- Inchi： 1S/C12H9NO4/c1-6-3-2-4-7-8(11(14)15)5-9(12(16)17)13-10(6)7/h2-5H,1H3,(H,14,15)(H,16,17)
- InChI Key： RUXYIPCFZUXPQH-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CC=2C)C(C(O)=O)=CC=1C(O)=O

Computed Properties

Exact Mass: 231.05315777g/mol
Monoisotopic Mass: 231.05315777g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 87.5Å²

8-methylquinoline-2,4-dicarboxylic acid Pricemore >>

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